Cas no 650638-16-7 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-pyridinyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-pyridinyl)-
• CAS No: 650638-16-7
• MF: C₉H₇N₅
• MW: 185.185380220413
• MDL: MFCD20694701
• CID: 408187
• PubChem ID: 57423282
• Update Time: 2025-09-25

1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-pyridinyl)-
• 5-amino-1-pyridin-3-ylpyrazole-4-carbonitrile
• 5-amino-1-pyridin-3-yl-1h-pyrazole-4-carbonitrile
• DTXSID10726325
• SCHEMBL6071116
• MFCD20694701
• 5-Amino-1-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile
• 5-amino-1-(3-pyridinyl)-1H-Pyrazole-4-carbonitrile
• 650638-16-7
• FT-0764050

• MDL： MFCD20694701
• Inchi： 1S/C9H7N5/c10-4-7-5-13-14(9(7)11)8-2-1-3-12-6-8/h1-3,5-6H,11H2
• InChI Key： UUXPHPYQUCVVKO-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C=N1)N)C1C=NC=CC=1

Computed Properties

• Exact Mass: 185.07031
• Monoisotopic Mass: 185.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.52